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Compound of Interest

Compound Name: N-Butyroyl-D-Sphingosine

Cat. No.: B15601466 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

document provides a comprehensive, step-by-step guide for the proper disposal of N-Butyroyl-
D-Sphingosine (CAS 74713-58-9), a solid, non-combustible sphingolipid. While generally not

classified as hazardous, adherence to proper disposal protocols is essential to maintain a safe

laboratory environment and ensure regulatory compliance.

Summary of Chemical and Safety Data
The following table summarizes key quantitative and safety information for N-Butyroyl-D-
Sphingosine.

Property Value Reference

CAS Number 74713-58-9 [1][2][3]

Molecular Formula C₂₂H₄₃NO₃ [1][2]

Molecular Weight 369.58 g/mol [1][2]

Appearance Solid [2][3]

Storage Temperature -20°C [2][3]

GHS Hazard Classification Not classified as hazardous [4]

Storage Class Code 13 - Non-Combustible Solids [2][3]
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Personal Protective Equipment (PPE)
Before handling N-Butyroyl-D-Sphingosine for disposal, ensure the following personal

protective equipment is worn:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to prevent skin contact.

Step-by-Step Disposal Procedure
The disposal of N-Butyroyl-D-Sphingosine should be conducted in accordance with your

institution's specific waste management policies and local regulations. The following is a

general procedural guide based on its non-hazardous nature.

1. Unused or Expired Pure Compound:

Small Quantities (milligram scale): For minute residual amounts, it may be permissible to

dispose of the compound as solid chemical waste.

Ensure the material is in a solid, dry state.

Place the compound in a clearly labeled, sealed container. The label should include the

chemical name ("N-Butyroyl-D-Sphingosine") and CAS number (74713-58-9).

Transfer the container to the designated solid waste disposal stream as directed by your

institution's Environmental Health and Safety (EHS) department.

Large Quantities: For larger amounts of the pure compound, it is imperative to consult your

institution's EHS guidelines. Do not dispose of significant quantities in the regular laboratory

trash.

2. Contaminated Labware and Materials:

Items such as pipette tips, centrifuge tubes, and paper towels that have come into contact with

N-Butyroyl-D-Sphingosine should be disposed of as solid waste.
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Collect all contaminated disposable materials in a designated waste bag or container.

Ensure no free-flowing liquid is present.

Seal the bag or container and place it in the appropriate solid waste receptacle for your

laboratory.

3. Empty Original Containers:

Ensure the container is completely empty of any residual powder.

Deface the original label to prevent any confusion.

Dispose of the empty container in accordance with your institution's policy for non-hazardous

chemical containers. Some institutions may require triple rinsing before disposal with regular

laboratory glass or plastic waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N-
Butyroyl-D-Sphingosine.
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Caption: Disposal decision workflow for N-Butyroyl-D-Sphingosine.

Important Considerations
Always consult your institution's specific Environmental Health and Safety (EHS) guidelines

before disposing of any chemical waste. Local and national regulations may vary.

Avoid generating dust when handling the solid compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15601466?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of a spill, use personal protective equipment and collect the solid material for

disposal as chemical waste.[5]

Hazardous decomposition products may include nitrogen oxides, carbon monoxide, and

carbon dioxide.[6]

By following these procedures, researchers can ensure the safe and compliant disposal of N-
Butyroyl-D-Sphingosine, contributing to a secure and professional laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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